Cas no 1261968-14-2 (4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid
• CAS No: 1261968-14-2
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18320364
• CID: 2766600
• PubChem ID: 53226268
• Update Time: 2025-07-18

4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4'-methoxy-2'-methyl[1,1'-biphenyl]-2-carboxylic acid
• 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%
• 1261968-14-2
• DTXSID40689979
• MFCD18320364
• 4-CHLORO-2-(4-METHOXY-2-METHYLPHENYL)BENZOIC ACID
• 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid

• MDL： MFCD18320364
• Inchi： 1S/C15H13ClO3/c1-9-7-11(19-2)4-6-12(9)14-8-10(16)3-5-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： HRRDWCHGSMUPMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid

Introduction to 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid (CAS No. 1261968-14-2)

4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid (CAS No. 1261968-14-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid is a substituted benzoic acid with a molecular formula of C₁₅H₁₃ClO₃. The molecule consists of a benzene ring substituted with a chloro group at the 4-position and a 4-methoxy-2-methylphenyl group at the 2-position. The presence of these functional groups imparts distinct chemical properties to the compound, such as solubility, reactivity, and stability. The carboxylic acid group at the terminal position further enhances its potential for forming salts and esters, which can be crucial for pharmaceutical applications.

Synthesis Methods

The synthesis of 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid has been explored through various routes, each offering unique advantages and challenges. One common method involves the coupling reaction between 4-chlorobenzoyl chloride and 4-methoxy-2-methylphenol using a coupling reagent such as dicyclohexylcarbodiimide (DCC). This method provides high yields and good purity but may require careful control of reaction conditions to avoid side reactions. Another approach involves the Friedel-Crafts acylation of 4-methoxy-2-methylbenzene with 4-chlorobenzoyl chloride in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃). This method is known for its simplicity and robustness but may produce by-products that need to be separated.

Biological Activities

4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential use in treating inflammatory diseases such as arthritis and colitis.

In addition to its anti-inflammatory properties, 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid has demonstrated promising anti-cancer activities. Research has indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression. These findings highlight the compound's potential as a lead molecule for developing novel anti-cancer drugs.

Clinical Applications and Future Directions

The potential clinical applications of 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results have shown promising efficacy in reducing inflammation and inhibiting cancer cell growth without significant toxicity. However, further research is needed to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential.

In conclusion, 4-Chloro-2-(4-methoxy-2-methylphenyl)benzoic acid (CAS No. 1261968-14-2) is a promising compound with diverse biological activities that warrant continued investigation. Its unique chemical structure and potential therapeutic applications make it an attractive candidate for drug development in the fields of inflammation and cancer treatment. As research progresses, it is likely that new insights into its mechanisms of action and clinical utility will emerge, paving the way for innovative therapeutic strategies.